Cas no 514182-48-0 (Thieno[2,3-b]pyridine-2-carboxylic acid, 3-bromo-, ethyl ester, 7-oxide)
514182-48-0 structure
Product Name:Thieno[2,3-b]pyridine-2-carboxylic acid, 3-bromo-, ethyl ester, 7-oxide
CAS No:514182-48-0
MF:C10H8BrNO3S
MW:302.144420623779
CID:1571090
PubChem ID:57640297
Update Time:2025-04-21
Thieno[2,3-b]pyridine-2-carboxylic acid, 3-bromo-, ethyl ester, 7-oxide Chemical and Physical Properties
Names and Identifiers
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- Thieno[2,3-b]pyridine-2-carboxylic acid, 3-bromo-, ethyl ester, 7-oxide
- ethyl 3-bromo-7-oxidothieno[2,3-b]pyridin-7-ium-2-carboxylate
- Ethyl 3-bromo-7-oxo-7lambda~5~-thieno[2,3-b]pyridine-2-carboxylate
- DTXSID20727383
- SCHEMBL1265756
- 514182-48-0
-
- Inchi: 1S/C10H8BrNO3S/c1-2-15-10(13)8-7(11)6-4-3-5-12(14)9(6)16-8/h3-5H,2H2,1H3
- InChI Key: DTQFDIKLQCMMRJ-UHFFFAOYSA-N
- SMILES: BrC1=C(C(=O)OCC)SC2C1=CC=C[N+]=2[O-]
Computed Properties
- Exact Mass: 300.94084
- Monoisotopic Mass: 300.94083g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 80Ų
Experimental Properties
- PSA: 53.24
Thieno[2,3-b]pyridine-2-carboxylic acid, 3-bromo-, ethyl ester, 7-oxide Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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